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Compound of Interest

Compound Name: P7C3-A20

Cat. No.: B609812

For Immediate Reference: P7C3-A20 is not classified as a hazardous substance according to
the Globally Harmonized System (GHS). However, adherence to standard laboratory safety
protocols for chemical handling and disposal is essential to ensure a safe research
environment.

This guide provides essential safety and logistical information for the proper disposal and
handling of P7C3-A20, a proneurogenic and neuroprotective aminopropyl carbazole
compound. The following procedures are designed to provide clear, step-by-step guidance for
researchers, scientists, and drug development professionals.

Chemical and Safety Data

Proper handling and disposal procedures are informed by the chemical's properties and
associated safety classifications.
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Identifier

Value

Reference

Chemical Name

3,6-dibromo--fluoro-N-(3-
methoxyphenyl)-9H-carbazole-

9-propanamine

[1]

CAS Number

1235481-90-9

[1](2]

Molecular Formula

C22H19Br2FN20

[2]

GHS Classification

Not classified as hazardous

[1]

NFPA Ratings

Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings

Health: 0, Fire: 0, Reactivity: 0

Handling and Storage Protocols

Proper storage and handling are critical to maintaining the integrity of P7C3-A20 and ensuring

laboratory safety.

Storage:

» Powder: Store at -20°C for up to 3 years.

¢ Stock Solutions (in solvent):

o Store at -80°C for up to 1 year.

o Store at -20°C for up to 1 month.

o Aliquot stock solutions to avoid repeated freeze-thaw cycles.

Handling:

o Avoid inhalation of dust and formation of aerosols.

e Avoid contact with eyes and skin.

e Use in an area with appropriate exhaust ventilation.
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» No special measures are required for protection against explosions and fires as the product
is not flammable.

Step-by-Step Disposal Procedure for P7C3-A20

While P7C3-A20 is not classified as hazardous, it is crucial to prevent its release into the
environment. The following steps outline the recommended disposal procedure.

1. Personal Protective Equipment (PPE):
o Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.
2. Spill Management (for solid P7C3-A20):

 In case of a spill, avoid creating dust.
o Carefully pick up the spilled solid mechanically (e.g., with a brush and dustpan).
o Place the collected material into a designated, labeled waste container.

3. Disposal of Unused P7C3-A20 (Solid):

e Collect any unused or waste P7C3-A20 powder in a clearly labeled, sealed container.
» Dispose of the container in accordance with your institution's guidelines for non-hazardous
chemical waste.

4. Disposal of P7C3-A20 Solutions (e.g., in DMSO):

e Do not pour solutions containing P7C3-A20 down the drain.

o Collect all waste solutions in a designated, labeled container for chemical waste.

e The container should be appropriate for the solvent used (e.g., a solvent-safe bottle for
DMSO solutions).

e Follow your institution's procedures for the disposal of chemical waste solvents.

5. Decontamination of Labware:

» Rinse any labware that has come into contact with P7C3-A20 with an appropriate solvent
(e.g., ethanol or isopropanol) to remove any residue.

e Collect the rinse solvent as chemical waste.

 After the initial rinse, wash the labware with soap and water.
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Environmental Precautions:

e Prevent the entry of P7C3-A20 into sewers, surface water, or ground water.

P7C3-A20 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of P7C3-
A20.

P7C3-A20 Waste
Is the waste solid or liquid?

Solid P7C3-A20 P7C3-A20 Solution

A

Collect in a labeled, sealed container for non-hazardous chemical waste[ |Collect in a labeled, solvent-safe container for chemical waste.

Dispose according to institutional guidelines.

Click to download full resolution via product page
Caption: P7C3-A20 Disposal Decision Workflow.

This guide is intended to provide a framework for the safe handling and disposal of P7C3-A20.
Always consult your institution's specific safety and environmental guidelines and the most
current Safety Data Sheet (SDS) before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.caymanchem.com [cdn.caymanchem.com]
e 2. caymanchem.com [caymanchem.com]

» To cite this document: BenchChem. [Safe Disposal and Handling of P7C3-A20: A Procedural
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[https://www.benchchem.com/product/b609812#p7c3-a20-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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